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For Researchers, Scientists, and Drug Development Professionals

Introduction
Croweacin, a naturally occurring phenylpropene, has garnered interest within the scientific

community for its potential biological activities. Found in the essential oils of various plants,

including those from the Eriostemon and Asarum genera, this compound serves as a valuable

scaffold for synthetic chemistry and a subject of investigation for its pharmacological properties.

This technical guide provides a comprehensive overview of the chemical structure of

Croweacin, its physicochemical properties, and detailed experimental protocols for its

chemical transformation.

Chemical Structure and Properties
Croweacin is chemically known as 5-allyl-4-methoxybenzo[d][1][2]dioxole or 2-methoxy-3,4-

methylenedioxyallylbenzene.[3] Its structure is characterized by a benzodioxole ring system

substituted with a methoxy group and an allyl group.

Below is a two-dimensional representation of the chemical structure of Croweacin, generated

using the DOT language.

Caption: 2D Chemical Structure of Croweacin.
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A summary of the key physicochemical properties of Croweacin is presented in the table below

for easy reference and comparison.

Property Value Reference

IUPAC Name
5-allyl-4-methoxybenzo[d][1]

[2]dioxole
[1]

CAS Number 484-34-4 [1][4]

Chemical Formula C₁₁H₁₂O₃ [1][4]

Molecular Weight 192.21 g/mol [2][4]

Exact Mass 192.078644241 Da [4]

Elemental Analysis
C: 68.74%, H: 6.29%, O:

24.97%
[1]

Topological Polar Surface Area 27.7 Å² [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 3 [4]

SMILES Code
COC1=C(CC=C)C=CC2=C1O

CO2
[1]

InChI Key
VGXJTTXSNPYTSK-

UHFFFAOYSA-N
[1]

Experimental Protocols
Detailed methodologies for key chemical transformations of Croweacin are crucial for

researchers aiming to replicate or build upon existing work. The following section outlines the

experimental protocol for the ozonolysis of Croweacin, a reaction pivotal in its structural

elucidation.[3]

Ozonolysis of Croweacin
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This protocol describes the oxidative cleavage of the allyl side chain of Croweacin using

ozone.

Materials:

Croweacin

Methyl acetate

Ozone generator

Apparatus for gas washing

2,4-Dinitrophenylhydrazine reagent

Semicarbazide hydrochloride

Sodium acetate

Procedure:

A solution of Croweacin in methyl acetate is prepared and cooled to 0°C.

A stream of ozonized air is passed through the solution until the issuing gases indicate the

presence of unreacted ozone. The gases exiting the reaction vessel are passed through a

water trap.

The solvent is then removed from the reaction mixture under reduced pressure.

The residual gum is treated with a solution of 2,4-dinitrophenylhydrazine to precipitate the

2,4-dinitrophenylhydrazone of formaldehyde.

The filtrate from the previous step is treated with a solution of semicarbazide hydrochloride

and sodium acetate to form the semicarbazone of 2-methoxy-3,4-

methylenedioxyphenylacetaldehyde.

The products are then isolated and purified for characterization.
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The workflow for the ozonolysis of Croweacin is depicted in the diagram below.

Start: Croweacin in Methyl Acetate

Cool solution to 0°C

Pass ozonized air through the solution

Monitor effluent gas for ozone

Remove solvent under reduced pressure

Treat residue with 2,4-DNPH reagent

Precipitate and isolate Formaldehyde-2,4-dinitrophenylhydrazone

Treat filtrate with semicarbazide hydrochloride and sodium acetate

End: Product Characterization

Isolate 2-methoxy-3,4-methylenedioxyphenylacetaldehyde semicarbazone

Click to download full resolution via product page
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Caption: Experimental Workflow for the Ozonolysis of Croweacin.

Signaling Pathways and Biological Activity
While Croweacin has been noted for its potential antimicrobial and anticancer properties, the

specific signaling pathways through which it exerts these effects are not yet well-elucidated in

the scientific literature.[1] Further research is required to determine the precise molecular

mechanisms and intracellular targets of Croweacin to fully understand its biological activity.

Future investigations may focus on its impact on key cellular processes such as apoptosis, cell

cycle regulation, and inflammatory signaling cascades.

Conclusion
This technical guide has provided a detailed overview of the chemical structure and properties

of Croweacin. The tabulated physicochemical data offers a convenient resource for

researchers. Furthermore, the detailed experimental protocol and workflow diagram for the

ozonolysis of Croweacin serve as a practical guide for synthetic and analytical applications.

While the full extent of its biological activity and the associated signaling pathways remain an

area for future exploration, the foundational chemical knowledge presented here is essential for

advancing the study of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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